![molecular formula C18H29N5O2 B5518415 1-tert-butyl-4-[(3-isopropyl-5,6,8,9-tetrahydro-7H-[1,2,4]triazolo[4,3-d][1,4]diazepin-7-yl)carbonyl]-2-pyrrolidinone](/img/structure/B5518415.png)
1-tert-butyl-4-[(3-isopropyl-5,6,8,9-tetrahydro-7H-[1,2,4]triazolo[4,3-d][1,4]diazepin-7-yl)carbonyl]-2-pyrrolidinone
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Description
1-tert-butyl-4-[(3-isopropyl-5,6,8,9-tetrahydro-7H-[1,2,4]triazolo[4,3-d][1,4]diazepin-7-yl)carbonyl]-2-pyrrolidinone is a useful research compound. Its molecular formula is C18H29N5O2 and its molecular weight is 347.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.23212518 g/mol and the complexity rating of the compound is 530. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Triazoloazine-Diazomethylazine Valence Isomerization
Research demonstrates the isomerization processes of triazoloazines to diazomethylazines, providing insights into the thermodynamics and kinetics of such reactions. These studies are crucial for understanding the stability and reactivity of heterocyclic compounds, which can be applied to design new drugs or materials (Aylward et al., 2016).
Cardiovascular Agents from Triazolopyrimidines
Synthesis and evaluation of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems have shown significant potential in cardiovascular therapy. These compounds exhibit coronary vasodilating and antihypertensive activities, indicating the pharmaceutical applications of complex heterocyclic systems (Sato et al., 1980).
Divergent Reactions of Diazacyclic Compounds
The divergent synthesis of heterocyclic compounds from diazacyclic precursors highlights the ability to produce a variety of biologically active molecules. Such research underlines the importance of these compounds in developing new therapeutic agents or chemical probes (Rossi et al., 2007).
Metal-Free Synthesis of Triazolopyridines
A novel, metal-free methodology for synthesizing 1,2,4-triazolo[1,5-a]pyridines via oxidative N-N bond formation demonstrates the potential for efficient and environmentally friendly synthetic routes in pharmaceutical chemistry. This approach simplifies the synthesis of complex heterocyclic structures, which are common frameworks in drug molecules (Zheng et al., 2014).
Site-Selective Polyazacyclic Terbium(III) Chelates
Polyazamacrocyclic chelates of terbium have shown utility in diagnostic imaging, offering a glimpse into the non-pharmaceutical applications of complex heterocyclic compounds. These compounds' site-selective properties and spectroscopic characteristics make them valuable tools for medical diagnostics (Houlne et al., 1996).
Properties
IUPAC Name |
1-tert-butyl-4-(3-propan-2-yl-5,6,8,9-tetrahydro-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carbonyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N5O2/c1-12(2)16-20-19-14-6-7-21(8-9-22(14)16)17(25)13-10-15(24)23(11-13)18(3,4)5/h12-13H,6-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBXGGLGNVSYZJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C2N1CCN(CC2)C(=O)C3CC(=O)N(C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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